Cas no 10448-10-9 (Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-)

• Product Name: Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-
• CAS No: 10448-10-9
• MF: C₂₃H₃₀O₄Si₄
• MW: 482.823910236359
• CID: 180141
• PubChem ID: 25288
• Update Time: 2025-04-19

Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,6,8-pentamethyl-4,6,8-triphenyl-
• 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-[1,3 ,5,7,2,4,6,8]cyclotetrasiloxane
• 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-cyclotetrasiloxane
• 2.4.6-Triphenyl-2.4.6.8.8-pentamethyl-cyclotetrasiloxan
• AC1L18U3
• cis-Pentamethyltriphenylcyclotetrasiloxane
• CYCLOTETRASILOXANE, PENTAMETHYLTRIPHENYL-
• LS-58855
• Pentamethyl-triphenyl-cyclotetrasiloxan
• SureCN6114234
• 51134-24-8
• 10448-10-9
• DTXSID40908995
• YUXFWUGNPZLEJN-UHFFFAOYSA-N
• SCHEMBL6114234
• Cyclotetrasiloxane, 2,2,4,6,8-pentamethyl-4,6,8-triphenyl-

• Inchi： 1S/C23H30O4Si4/c1-28(2)24-29(3,21-15-9-6-10-16-21)26-31(5,23-19-13-8-14-20-23)27-30(4,25-28)22-17-11-7-12-18-22/h6-20H,1-5H3
• InChI Key： YUXFWUGNPZLEJN-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 482.1221
• Monoisotopic Mass: 482.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 426°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.547
• PSA: 36.92
• LogP: 3.70580